BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Monomeric Vinylidene Cyanide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vinylidene cyanide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monomeric vinylidene cyanide (VCN), also known as 1,1-dicyanoethylene, is a reactive
organic compound with the chemical formula C4HzNz. It serves as a crucial building block in the
synthesis of various polymers and copolymers. An understanding of its physical properties is
paramount for its safe handling, storage, and effective utilization in research and development,
particularly in the fields of materials science and polymer chemistry. This technical guide
provides a comprehensive overview of the core physical properties of monomeric vinylidene
cyanide, details the experimental protocols for their determination, and outlines a logical
workflow for its polymerization.

Core Physical Properties

The physical characteristics of monomeric vinylidene cyanide have been determined by
various analytical methods. The following table summarizes the key quantitative data available
in the scientific literature. It is important to note that slight variations in reported values may
exist due to differences in experimental conditions and sample purity.
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Physical Property Value Source(s)
Molecular Formula CaH2Nz2 [1]
Molecular Weight 78.07 g/mol [1][2]
Melting Point 9.0-9.7°C [3]
206-207 °C (likely pertains to a 4]

polymer or other form)

Boiling Point 167.1 °C at 760 mmHg
154 °C [4]

40 °C at 5 mmHg [3]

Density 1.024 g/cm3

0.992 g/cm3 at 23 °C [4]

Clear liquid at room

Appearance temperature, crystalline solid at  [3]
0°C
Slightly soluble in water.
- Soluble in acetone, benzene,
Solubility [51[6]

carbon tetrachloride, ethyl

ether, and ethanol.

Vapor Pressure

1.73 mmHg at 25°C

Experimental Protocols

The determination of the physical properties of monomeric vinylidene cyanide requires

standard laboratory techniques for organic compounds. The following sections detail the

general methodologies for measuring its melting point, boiling point, and density.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For vinylidene cyanide, which can be a solid below room temperature, this is a
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key parameter for purity assessment.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of solid vinylidene cyanide is finely crushed and
packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a calibrated thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is then placed in a melting point
apparatus, such as a Thiele tube filled with a high-boiling point oil (e.g., mineral oil or silicone
oil) or an automated melting point device.

» Heating: The heating bath is heated slowly and steadily, at a rate of approximately 1-2 °C per
minute as the expected melting point is approached.[4]

o Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire sample becomes a clear liquid (the
completion of melting) are recorded. This range is reported as the melting point. A narrow
melting range (0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.

Methodology: Distillation Method

o Apparatus Setup: A small quantity of liquid vinylidene cyanide is placed in a distillation
flask. The flask is fitted with a condenser, a collection vessel, and a calibrated thermometer
positioned so that the top of the bulb is level with the side arm of the distillation flask.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the
thermometer bulb before entering the condenser.

o Measurement: The temperature is recorded when it becomes constant, which indicates that
the vapor and liquid are in equilibrium. This stable temperature is the boiling point of the
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substance at the given atmospheric pressure.[7] It is crucial to also record the barometric
pressure as the boiling point is pressure-dependent.[7]

Density Determination

Density is the mass of a substance per unit volume.
Methodology: Pycnometer or Graduated Cylinder Method

e Mass Measurement: A known volume of liquid vinylidene cyanide is carefully measured
using a calibrated volumetric flask or a precise graduated cylinder.

e Volume Measurement: The mass of the empty container is first determined using an
analytical balance. The container is then filled with the vinylidene cyanide to the calibration
mark, and the total mass is measured.

o Calculation: The mass of the vinylidene cyanide is calculated by subtracting the mass of
the empty container from the total mass. The density is then calculated by dividing the mass
of the liquid by its known volume. The temperature at which the measurement is taken
should be recorded as density is temperature-dependent.

Logical Workflow: Polymerization of Vinylidene
Cyanide

Monomeric vinylidene cyanide is highly susceptible to polymerization, a process that can be
initiated by various factors, including the presence of water or other sources of hydroxyl ions.[8]
The following diagram illustrates a simplified workflow for the controlled polymerization of
vinylidene cyanide to form a linear polymer.
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Caption: A simplified workflow for the solution polymerization of vinylidene cyanide.

Safe Handling of Vinylidene Cyanide

Due to its reactivity and potential toxicity, handling monomeric vinylidene cyanide requires
strict safety protocols. The following diagram outlines a basic workflow for the safe handling of
this compound in a laboratory setting.
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Caption: A basic workflow for the safe handling of monomeric vinylidene cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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